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molecular formula C16H10Cl2O2 B8712390 1,4-Bis(4-chlorophenyl)-2-butene-1,4-dione

1,4-Bis(4-chlorophenyl)-2-butene-1,4-dione

Cat. No. B8712390
M. Wt: 305.2 g/mol
InChI Key: NOWZMUNUVDBDQQ-UHFFFAOYSA-N
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Patent
US04130409

Procedure details

Chlorobenzene (0.4 mol) and aluminium chloride (0.5 mol) in carbon disulphide (30 ml) were stirred at 50°-60°. Fumaryl chloride (0.2 mol) was added dropwise at a brisk rate over 30 minutes and refluxing was continued for a further 15 minutes. The residue was poured into crushed ice (1 kg) and concentrated hydrochloric acid (15.0 ml). The semi-solid was filtered off, washed with ether and ethanol, and recrystallised from ethyl acetate/ethanol to give pale yellow needles of di-(p-chlorobenzoyl) ethylene m.p. 175°-176°. Analysis:
Quantity
0.4 mol
Type
reactant
Reaction Step One
Quantity
0.5 mol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0.2 mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
1 kg
Type
reactant
Reaction Step Three
Quantity
15 mL
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[Cl-:8].[Al+3].[Cl-].[Cl-].[C:12](Cl)(=[O:18])/[CH:13]=[CH:14]/[C:15](Cl)=[O:16].Cl>C(=S)=S>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:12]([CH:13]=[CH:14][C:15](=[O:16])[C:2]2[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][CH:3]=2)=[O:18])=[CH:4][CH:3]=1 |f:1.2.3.4|

Inputs

Step One
Name
Quantity
0.4 mol
Type
reactant
Smiles
ClC1=CC=CC=C1
Name
Quantity
0.5 mol
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Name
Quantity
30 mL
Type
solvent
Smiles
C(=S)=S
Step Two
Name
Quantity
0.2 mol
Type
reactant
Smiles
C(\C=C\C(=O)Cl)(=O)Cl
Step Three
Name
ice
Quantity
1 kg
Type
reactant
Smiles
Name
Quantity
15 mL
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
refluxing
ADDITION
Type
ADDITION
Details
The residue was poured
FILTRATION
Type
FILTRATION
Details
The semi-solid was filtered off
WASH
Type
WASH
Details
washed with ether and ethanol
CUSTOM
Type
CUSTOM
Details
recrystallised from ethyl acetate/ethanol

Outcomes

Product
Details
Reaction Time
15 min
Name
Type
product
Smiles
ClC1=CC=C(C(=O)C=CC(C2=CC=C(C=C2)Cl)=O)C=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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